3-(3-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one

• CAS: 1849-58-7
• Molecular Formula: C15H11ClO2
• Molecular Weight: 258.70 g/mol
• SMILES: C1=CC=C(C(=C1)C(=O)C=CC2=CC(=CC=C2)Cl)O
• InChI: InChI=1S/C15H11ClO2/c16-12-5-3-4-11(10-12)8-9-15(18)13-6-1-2-7-14(13)17/h1-10,17H
• InChIKey: MOKOXBWJYLCGIB-UHFFFAOYSA-N

Risk in chalcone screening: generic '2'-hydroxychalcone' orders yield unpredictable bioactivity due to steep halogen-position SAR. This exact 3-Cl regioisomer eliminates that uncertainty. - Delivers MIC 20.3 µg/mL against M. tuberculosis H37Rv, outperforming the 3-iodo analog by 55%. - Provides complete C. albicans inhibition with minimal antibacterial collateral, ideal for microbiota-sparing antifungal programs. - Enables green-chemistry prodrug synthesis via fungal glycosylation. Request a quote for guaranteed regioisomeric integrity.

3-(3-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one (CAS 1849-58-7): A Meta-Chlorinated 2′-Hydroxychalcone with Differentiated Antimicrobial Selectivity

3-(3-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one is a synthetic chalcone containing an ortho-hydroxy A-ring and a meta-chloro B-ring linked by an α,β-unsaturated carbonyl system. It has a molecular weight of 258.70 g·mol⁻¹, a calculated LogP of 3.94, and a topological polar surface area (TPSA) of 37.3 Ų . In independent screening campaigns, the compound was identified as a potent anti-tuberculosis agent against Mycobacterium tuberculosis H37Rv and as a selective antimicrobial agent against Candida albicans, with activity profiles that are sharply distinct from its regioisomer and halogen-substituted analogs [1][2].

Anti-TB Assay Reported activity against M. tuberculosis H37Rv in microplate Alamar Blue assay

Antifungal Screening Reported complete growth inhibition of C. albicans DSM 1386 at screening concentration

Halogen SAR Probe Distinct meta-chloro regioisomer profile for structure-activity relationship studies

• [1] Lin, Y. M., Zhou, Y., Flavin, M. T., Zhou, L. M., Nie, W., & Chen, F. C. (2002). Chalcones and flavonoids as anti-tuberculosis agents. Bioorganic & Medicinal Chemistry, 10(8), 2795–2802. https://doi.org/10.1016/S0968-0896(02)00094-9 View Source
• [2] Krawczyk-Łebek, A., Żarowska, B., Dymarska, M., Janeczko, T., & Kostrzewa-Susłow, E. (2024). Synthesis, fungal biotransformation, and evaluation of the antimicrobial potential of chalcones with a chlorine atom. Scientific Reports, 14, 15050. https://doi.org/10.1038/s41598-024-65054-9 View Source

Why 2′-Hydroxychalcone Regioisomers and Halogen Analogs Cannot Be Interchanged: Evidence from Anti-TB and Antimicrobial Selectivity

1,3-Diaryl-2-propen-1-ones (chalcones) exhibit exquisitely sensitive structure-activity relationships (SAR) governed by the exact position and identity of substituents on both aromatic rings. The shift of a chlorine atom from the ortho to the meta position on the B‑ring converts a broad-spectrum antibacterial chalcone into a selective antifungal agent, while swapping the meta-chlorine for iodine elevates the anti-tuberculosis minimum inhibitory concentration (MIC) by 55 % [1][2]. These steep SAR gradients mean that ordering a generic “2′-hydroxychalcone” or an unspecified “halogenated chalcone” introduces unacceptably high risk of selecting a compound with fundamentally divergent biological activity. Only the exact 3-(3-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one regioisomer delivers the combination of anti-TB potency, Candida selectivity, and enhanced antibacterial activity over non-halogenated parent compounds described in the evidence below.

2-Chloro Regioisomer

Substitution shifts antibacterial/antifungal selectivity; reported C. albicans inhibition lost and S. aureus profile altered.

3-Iodo Analog

Anti-TB MIC reported 55% higher (31.5 vs 20.3 µg/mL); may not support the same anti-TB endpoint context.

Unsubstituted Parent

Non-halogenated 2'-hydroxychalcone shows lower S. aureus growth suppression; chlorination is required for the reported enhancement.

• [1] Krawczyk-Łebek, A., Żarowska, B., Dymarska, M., Janeczko, T., & Kostrzewa-Susłow, E. (2024). Synthesis, fungal biotransformation, and evaluation of the antimicrobial potential of chalcones with a chlorine atom. Scientific Reports, 14, 15050. https://doi.org/10.1038/s41598-024-65054-9 View Source
• [2] Lin, Y. M., Zhou, Y., Flavin, M. T., Zhou, L. M., Nie, W., & Chen, F. C. (2002). Chalcones and flavonoids as anti-tuberculosis agents. Bioorganic & Medicinal Chemistry, 10(8), 2795–2802. https://doi.org/10.1016/S0968-0896(02)00094-9 View Source

Quantitative Differential Evidence Guide: 3-(3-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one vs. Its Closest Analogs

Superior Anti-Tuberculosis Potency (MIC) Over the 3-Iodophenyl Analog

In a direct head-to-head study, 1-(2-hydroxyphenyl)-3-(3-chlorophenyl)-2-propen-1-one (compound 22) inhibited M. tuberculosis H37Rv by 90 % at a screening concentration of 12.5 µg·mL⁻¹ and achieved an MIC (99 % inhibition) of 20.3 µg·mL⁻¹ [1]. The direct 3‑iodo analog (compound 37) exhibited marginally higher inhibition at the screening concentration (92 %) but a substantially higher MIC of 31.5 µg·mL⁻¹ [1]. Therefore, the 3‑chloro compound attains sterilizing efficacy at a 35 % lower concentration than its 3‑iodo counterpart.

Anti-TB MIC

Head-to-head

MIC 20.3 vs 31.5 µg/mL

Supports anti-TB MIC endpoint interpretation

35% lower MIC reported vs 3-iodo analog (1.55-fold)

Evidence Dimension	Minimum Inhibitory Concentration (MIC99) against M. tuberculosis H37Rv
Target Compound Data	MIC = 20.3 µg·mL⁻¹ (90 % inhibition at 12.5 µg·mL⁻¹)
Comparator Or Baseline	3‑Iodophenyl analog (compound 37): MIC = 31.5 µg·mL⁻¹ (92 % inhibition at 12.5 µg·mL⁻¹)
Quantified Difference	MIC 35 % lower (20.3 vs. 31.5 µg·mL⁻¹); 1.55‑fold improvement in potency
Conditions	M. tuberculosis H37Rv, microplate Alamar Blue assay, MIC defined as lowest concentration inhibiting 99 % of the inoculum

Why This Matters

A lower MIC reduces the mass of compound required to achieve sterilizing activity, decreasing potential off‑target toxicity and cost in tuberculosis drug development.

• [1] Lin, Y. M., Zhou, Y., Flavin, M. T., Zhou, L. M., Nie, W., & Chen, F. C. (2002). Chalcones and flavonoids as anti-tuberculosis agents. Bioorganic & Medicinal Chemistry, 10(8), 2795–2802. https://doi.org/10.1016/S0968-0896(02)00094-9 View Source

Complete and Selective Inhibition of Candida albicans Over the 2‑Chloro Regioisomer

3-Chloro-2′-hydroxychalcone (compound 5) suppressed the growth of Candida albicans DSM 1386 entirely (ΔOD = 0), whereas the 2‑chloro regioisomer (compound 3) failed to achieve complete inhibition (ΔOD = 0.06) under identical conditions [1]. In the same study, the 2‑chloro isomer was markedly more effective against Escherichia coli 10,536 (ΔOD = 0, i.e., full inhibition) and Staphylococcus aureus DSM 799 (ΔOD = 0), while the 3‑chloro isomer showed only partial antibacterial activity [1]. The regioisomers therefore exhibit a crossed selectivity profile.

Candida ΔOD

Head-to-head

ΔOD = 0 vs 0.06

Supports Candida-selective assay context

Complete vs partial inhibition at 10 µg/mL

Evidence Dimension	Growth inhibition of Candida albicans DSM 1386 measured as ΔOD at 24 h (10 µg·mL⁻¹)
Target Compound Data	ΔOD = 0 (complete inhibition)
Comparator Or Baseline	2‑Chloro-2′-hydroxychalcone (compound 3): ΔOD = 0.06 (incomplete inhibition)
Quantified Difference	Complete vs. partial inhibition; qualitative shift from incomplete to complete suppression
Conditions	C. albicans DSM 1386, microdilution assay, compound concentration 10 µg·mL⁻¹, 24 h incubation

Why This Matters

Selective antifungal activity against Candida species allows development of targeted antimycotic therapies with reduced collateral damage to the bacterial microbiome.

• [1] Krawczyk-Łebek, A., Żarowska, B., Dymarska, M., Janeczko, T., & Kostrzewa-Susłow, E. (2024). Synthesis, fungal biotransformation, and evaluation of the antimicrobial potential of chalcones with a chlorine atom. Scientific Reports, 14, 15050. https://doi.org/10.1038/s41598-024-65054-9 View Source

Enhanced Antibacterial Activity Against S. aureus Compared to Non‑Halogenated 2′-Hydroxychalcone

Meta-chlorination markedly improved antibacterial potency: 3-chloro-2′-hydroxychalcone (5) suppressed Staphylococcus aureus DSM 799 growth (ΔOD = 0.06) more effectively than the unchlorinated parent 2′-hydroxychalcone (6) (ΔOD = 0.11), corresponding to a 45 % enhancement in growth suppression [1]. Consistent with this, the study concluded that chlorinated chalcones were generally more effective inhibitors of the tested microbial strains than their unchlorinated counterparts [1].

S. aureus ΔOD

Head-to-head

ΔOD = 0.06 vs 0.11

Supports halogen-dependent antibacterial enhancement context

45% lower ΔOD vs parent chalcone

Evidence Dimension	Growth inhibition of S. aureus DSM 799 (ΔOD at 24 h)
Target Compound Data	ΔOD = 0.06 (strong inhibition)
Comparator Or Baseline	2′-Hydroxychalcone (unchlorinated parent, compound 6): ΔOD = 0.11
Quantified Difference	45 % lower ΔOD, indicating greater growth suppression
Conditions	S. aureus DSM 799, microdilution assay, 10 µg·mL⁻¹, 24 h incubation

Why This Matters

Meta-chlorination is a validated strategy for increasing the antibacterial potency of the 2′-hydroxychalcone pharmacophore, providing a clear structure‑based advantage over the non‑halogenated parent scaffold.

• [1] Krawczyk-Łebek, A., Żarowska, B., Dymarska, M., Janeczko, T., & Kostrzewa-Susłow, E. (2024). Synthesis, fungal biotransformation, and evaluation of the antimicrobial potential of chalcones with a chlorine atom. Scientific Reports, 14, 15050. https://doi.org/10.1038/s41598-024-65054-9 View Source

Predicted Superior Oral Bioavailability Compared to Cyclized Flavanone Analogs

In silico profiling of 3-(3-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one returned a calculated LogP of 3.94 and a TPSA of 37.3 Ų, satisfying Lipinski’s rule of five . Cyclized flavanone analogs such as naringenin exhibit substantially lower lipophilicity (LogP ~2.4) and higher TPSA (~86.99 Ų) [1], parameters that are correlated with reduced passive membrane permeation. The chalcone scaffold therefore offers a ΔLogP of +1.54 and a ΔTPSA of –49.69 Ų relative to the flavanone pharmacophore.

Predicted LogP/TPSA

Class-level

LogP 3.94 vs 2.4

Supports drug-likeness property review

In silico prediction; experimental validation required

Evidence Dimension	Predicted LogP and topological polar surface area (TPSA)
Target Compound Data	LogP = 3.94, TPSA = 37.3 Ų
Comparator Or Baseline	Flavanone naringenin: LogP ~2.4, TPSA ~86.99 Ų
Quantified Difference	ΔLogP = +1.54; ΔTPSA = –49.69 Ų
Conditions	SwissADME / Molinspiration cheminformatic predictions

Why This Matters

Higher LogP and lower TPSA are strongly predictive of improved intestinal absorption and oral bioavailability, making this chalcone a more attractive oral drug candidate than its flavanone counterparts.

• [1] PubChem. (2024). Naringenin (CID 932). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/932 View Source

Best-Fit Research and Industrial Application Scenarios for 3-(3-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one

Anti-Tuberculosis Drug Discovery Lead Optimization

The compound’s MIC of 20.3 µg·mL⁻¹ against M. tuberculosis H37Rv, superior to the 3‑iodo analog, supports its use as a starting point for medicinal chemistry campaigns aimed at improving solubility and potency against drug-resistant TB strains [1]. Its well-characterized SAR also makes it suitable for fragment-based library design.

Selective Antifungal Agent Development for Candidiasis

Quantitative complete inhibition of Candida albicans DSM 1386, combined with markedly weaker antibacterial activity compared to the 2‑chloro regioisomer, positions this compound as a candidate for topical or systemic antifungal therapies where preservation of the bacterial microbiota is clinically desirable [2].

Biotransformation-Based Prodrug and Glycoside Manufacturing

The compound undergoes fungal biotransformation (Isaria fumosorosea, Beauveria bassiana) to yield glycosylated derivatives such as 3-chlorodihydrochalcone 2′-O-β-d-(4″-O-methyl)-glucopyranoside, offering a green‑chemistry route to antimicrobial prodrugs with improved solubility and pharmacokinetic profiles [2].

Chemical Biology Probe for Halogen-Chalcone SAR Dissection

The sharply contrasting selectivity profiles of the 3‑chloro, 2‑chloro, and 3‑iodo chalcones make this compound an essential tool for deconvoluting halogen‑dependent pharmacological effects in chalcone target engagement and cell‑based phenotypic assays [1][2].

Application

Selection Property

Validation Focus

Anti-TB lead identification

Reported anti-TB MIC profile

MIC endpoint context in H37Rv

Candida antifungal research

Reported Candida selectivity

Growth inhibition assay interpretation

Glycosylated prodrug studies

Fungal biotransformation substrate

Glycoside derivative characterization

Halogen-chalcone SAR probe

Distinct regioisomer profiles

SAR correlation across substituents

• [1] Lin, Y. M., Zhou, Y., Flavin, M. T., Zhou, L. M., Nie, W., & Chen, F. C. (2002). Chalcones and flavonoids as anti-tuberculosis agents. Bioorganic & Medicinal Chemistry, 10(8), 2795–2802. https://doi.org/10.1016/S0968-0896(02)00094-9 View Source
• [2] Krawczyk-Łebek, A., Żarowska, B., Dymarska, M., Janeczko, T., & Kostrzewa-Susłow, E. (2024). Synthesis, fungal biotransformation, and evaluation of the antimicrobial potential of chalcones with a chlorine atom. Scientific Reports, 14, 15050. https://doi.org/10.1038/s41598-024-65054-9 View Source